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Compound of Interest

Sodium phenyl phosphate
Compound Name:
dihydrate

cat. No.: B1316572

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification
methods for sodium phenyl phosphate dihydrate, a crucial reagent in various biochemical
assays, particularly for the determination of phosphatase activity. This document outlines
detailed experimental protocols, presents quantitative data for the final product, and illustrates
the overall workflow from starting materials to the purified dihydrate.

Physicochemical Data

The following table summarizes the key physicochemical properties of sodium phenyl
phosphate dihydrate. This data is essential for handling, storage, and quality control of the
compound.
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Molecular Formula

CeHsNa204P-2H20

[1]2]

Molecular Weight 254.09 g/mol [1][2]
White to off-white crystalline

Appearance [1]
powder

Purity (Assay) >95% to =99% [2][3]

Water Content 11.0-17.1%

Free Phenol Impurity <0.1% [1]

Solubility

Soluble in water

Storage Temperature

2-8°C

[1]

Synthesis and Purification Workflow

The overall process for obtaining pure sodium phenyl phosphate dihydrate involves a multi-

step synthesis followed by a purification stage. The logical flow of this process is depicted in

the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Synthesis and Purification of Sodium
Phenyl Phosphate Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

